Cas no 706820-09-9 (2,5-Dibromo-4-methylbenzaldehyde)

• Product Name: 2,5-Dibromo-4-methylbenzaldehyde
• CAS No: 706820-09-9
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• MDL: MFCD24114310
• CID: 1745797
• PubChem ID: 81474123
• Update Time: 2025-11-02

2,5-Dibromo-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,5-dibromo-4-methyl-
• Z1456045434
• EN300-317290
• 2,5-dibromo-4-methylbenzaldehyde
• 706820-09-9
• AKOS020052377
• F77921
• 2,5-Dibromo-4-methylbenzaldehyde

• MDL： MFCD24114310
• Inchi： 1S/C8H6Br2O/c1-5-2-8(10)6(4-11)3-7(5)9/h2-4H,1H3
• InChI Key： ZRLRTUFATSTXBQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=CC=1C)Br

Computed Properties

• Exact Mass: 275.87848
• Monoisotopic Mass: 275.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,5-Dibromo-4-methylbenzaldehyde

2,5-Dibromo-4-methylbenzaldehyde (CAS No. 706820-09-9): A Comprehensive Overview of Its Properties and Applications

2,5-Dibromo-4-methylbenzaldehyde (CAS No. 706820-09-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This brominated aromatic aldehyde is characterized by its unique molecular structure, which includes two bromine atoms and a methyl group attached to a benzene ring. The presence of these functional groups makes it a versatile building block for various chemical transformations.

In recent years, the demand for high-purity brominated compounds like 2,5-Dibromo-4-methylbenzaldehyde has surged due to their critical role in the synthesis of active pharmaceutical ingredients (APIs). Researchers and manufacturers are increasingly exploring its potential in developing novel drug candidates, particularly in the areas of antiviral and anticancer therapies. Its ability to act as a precursor in cross-coupling reactions further enhances its utility in modern organic chemistry.

From an industrial perspective, 2,5-Dibromo-4-methylbenzaldehyde is often utilized in the production of specialty chemicals and fine chemicals. Its bromine-rich structure allows for selective modifications, making it a valuable intermediate in the synthesis of flame retardants and liquid crystal materials. Additionally, its stability under various reaction conditions has made it a preferred choice for high-throughput screening in combinatorial chemistry.

Environmental and safety considerations are also paramount when working with 2,5-Dibromo-4-methylbenzaldehyde. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure workplace safety. Recent advancements in green chemistry have also prompted the development of more sustainable synthesis routes for this compound, aligning with global efforts to reduce carbon footprints in chemical manufacturing.

The analytical characterization of 2,5-Dibromo-4-methylbenzaldehyde typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and quality of the compound, which is critical for its application in high-value industries. Furthermore, its crystalline form and solubility profile have been extensively studied to optimize its use in various solvents and reaction media.

In the context of market trends, the growing demand for custom synthesis and contract research services has positioned 2,5-Dibromo-4-methylbenzaldehyde as a key player in the fine chemicals market. Companies specializing in custom chemical synthesis often highlight this compound in their portfolios due to its niche applications and high profitability. As the pharmaceutical and agrochemical industries continue to expand, the relevance of brominated intermediates like this one is expected to rise.

For researchers and industry professionals seeking detailed information on 2,5-Dibromo-4-methylbenzaldehyde, it is essential to consult reliable chemical databases and scientific literature. Peer-reviewed journals and patents frequently feature studies on its synthetic routes, reactivity, and industrial applications. Staying updated with the latest research can provide valuable insights into its potential uses and innovations.

In summary, 2,5-Dibromo-4-methylbenzaldehyde (CAS No. 706820-09-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties, combined with the growing demand for specialty intermediates, make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is likely to play an increasingly important role in the development of next-generation products.